1-(3,4-dichlorobenzenesulfonyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
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Description
1-(3,4-dichlorobenzenesulfonyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C15H19Cl2N3O4S2 and its molecular weight is 440.35. The purity is usually 95%.
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Scientific Research Applications
Enzyme Inhibition and Bioactivities
1-(3,4-dichlorobenzenesulfonyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide is involved in enzyme inhibition and exhibits various bioactivities. For instance, certain derivatives have been found effective as carbonic anhydrase and acetylcholinesterase inhibitors, demonstrating low cytotoxicity towards certain cancer cell lines and non-tumor cells (Ozmen Ozgun et al., 2019). Another study highlighted the antimicrobial and antioxidant activities of similar sulfonamide derivatives, suggesting potential applications in these areas (Badgujar et al., 2018).
Antitumor Activity
Some chlorinated derivatives of benzenesulfonamide have shown excellent in vitro antitumor activity against various cell lines, with potential as candidates for novel cancer therapies (Fahim & Shalaby, 2019). Additionally, sulfonamide-containing 1,5-diarylpyrazole derivatives have been evaluated for their potential in blocking cyclooxygenase-2, a significant pathway in cancer and inflammation (Penning et al., 1997).
Molecular Structure and Catalytic Activity
Studies on the molecular structure of sulfonamide derivatives containing the pyrazole ring reveal their potential in catalytic activities. For example, novel room-temperature disulfonic acid functionalized ionic liquids derived from 3,5-dimethyl-1H-pyrazole have shown high catalytic activity in specific chemical syntheses (Vafaee et al., 2021).
DNA Binding and Cytotoxicity
Bis-pyrazoles synthesized from 3,5-dimethyl pyrazole have been studied for their interaction with DNA and in vitro cytotoxicity, showing potential in cancer treatment and as molecular tools in genetics (Reddy et al., 2017).
Properties
IUPAC Name |
1-(3,4-dichlorophenyl)sulfonyl-N,N-diethyl-3,5-dimethylpyrazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19Cl2N3O4S2/c1-5-19(6-2)26(23,24)15-10(3)18-20(11(15)4)25(21,22)12-7-8-13(16)14(17)9-12/h7-9H,5-6H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUTDNEFYPFVTMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=C(N(N=C1C)S(=O)(=O)C2=CC(=C(C=C2)Cl)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19Cl2N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.